Cas no 1805529-73-0 (3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid
• CAS No: 1805529-73-0
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4883520
• Update Time: 2025-05-25

3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-7-4(2-5(14)15)3-13-9(12)6(7)8(10)11/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： FKAPLNBOLAUEOD-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=C(C=N1)CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid

3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic Acid (CAS No. 1805529-73-0)

3-(Difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid is a novel organic compound with the CAS registry number 1805529-73-0. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a fluoro group at position 2, a methoxy group at position 4, and an acetic acid moiety at position 5. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes fluorination, methylation, and acetylation steps to introduce the desired substituents. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of such compounds, reducing the overall cost and environmental impact of the process. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields.

One of the most promising applications of 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid lies in its potential as a herbicide or fungicide in agricultural settings. The compound's ability to inhibit specific enzymes involved in plant growth or fungal metabolism makes it a candidate for developing new crop protection agents. Recent studies have demonstrated its effectiveness in controlling weeds and pathogens in controlled laboratory conditions. However, further research is needed to evaluate its safety profile and environmental impact before it can be commercialized.

In the pharmaceutical industry, 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid has shown potential as a lead compound for drug development. Its structure allows for modulation of biological activity through strategic modifications of the substituents. For instance, researchers have investigated its ability to inhibit kinases involved in cancer cell proliferation. Early results suggest that this compound could serve as a foundation for designing more potent and selective anti-cancer agents.

The chemical stability and bioavailability of 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid are critical factors influencing its practical applications. Recent studies have focused on optimizing these properties through structural modifications. For example, introducing electron-withdrawing groups has been shown to enhance solubility and improve absorption rates in biological systems. Additionally, computational modeling techniques have been employed to predict the compound's pharmacokinetics and toxicity profiles.

From an environmental perspective, understanding the fate and transport of 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid in natural systems is essential for assessing its potential risks. Research has indicated that this compound undergoes degradation under certain environmental conditions, such as photolysis or microbial action. However, further investigations are required to determine its persistence in soil and water systems.

In conclusion, 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-acetic acid (CAS No. 1805529-73-0) represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple industries. Its unique structure provides opportunities for innovation in agriculture, medicine, and beyond. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing challenges in these fields while maintaining sustainability and safety standards.